1-(4-bromophenyl)piperidin-4-amine dihydrochloride
Overview
Description
1-(4-Bromophenyl)piperidin-4-amine dihydrochloride is a chemical compound with the molecular formula C11H17BrCl2N2 and a molecular weight of 328.1.
Preparation Methods
The synthesis of 1-(4-bromophenyl)piperidin-4-amine dihydrochloride typically involves the reaction of 4-bromobenzylamine with piperidine under specific conditions . The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction conditions such as temperature, pressure, and reaction time to maximize yield and purity .
Chemical Reactions Analysis
1-(4-Bromophenyl)piperidin-4-amine dihydrochloride undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.
Common reagents and conditions used in these reactions include organic solvents like ethanol or methanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-(4-Bromophenyl)piperidin-4-amine dihydrochloride has a wide range of scientific research applications, including:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds.
Biology: The compound is studied for its potential biological activities and interactions with biological molecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Industry: It is used in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 1-(4-bromophenyl)piperidin-4-amine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
1-(4-Bromophenyl)piperidin-4-amine dihydrochloride can be compared with other similar compounds such as:
1-(4-Chlorophenyl)piperidin-4-amine: This compound has a chlorine atom instead of a bromine atom, which may result in different chemical and biological properties.
1-(4-Fluorophenyl)piperidin-4-amine: The presence of a fluorine atom can influence the compound’s reactivity and interactions with biological molecules.
1-(4-Methylphenyl)piperidin-4-amine: The methyl group can affect the compound’s solubility and stability
The uniqueness of this compound lies in its specific chemical structure and the presence of the bromine atom, which can impart distinct properties and reactivity compared to other similar compounds.
Properties
CAS No. |
2751616-21-2 |
|---|---|
Molecular Formula |
C11H17BrCl2N2 |
Molecular Weight |
328.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
